801-52-5

Porfiromycin

In Stock

• CAS RN:
• 801-52-5

• Formula:
• C16H20N4O5

• InChI:
• InChI=1S/C16H20N4O5/c1-6-10(17)13(22)9-7(5-25-15(18)23)16(24-3)14-8(19(14)2)4-20(16)11(9)12(6)21/h7-8,14H,4-5,17H2,1-3H3,(H2,18,23)/t7-,8+,14+,16-,19?/m1/s1

• InChIKey:
• HRHKSTOGXBBQCB-VFWICMBZSA-N

• Porfiromycin is an N-methyl derivative of the antineoplastic antibiotic mitomycin C isolated from the bacterium Streptomyces ardus and other Streptomyces bacterial species. Bioreduced porfiromycin generates oxygen radicals and alkylates DNA, producing interstrand cross-links and single-strand breaks, thereby inhibiting DNA synthesis. Porfiromycin is preferentially toxic to hypoxic cells. (NCI04)
  Porfiromycin is a substance that is being studied in the treatment of cancer. It belongs to the family of drugs called anticancer antibiotics.
  Toxic antibiotic of the mitomycin group, obtained from MITOMYCIN and also from Streptomyces ardus and other species. It is proposed as an antineoplastic agent, with some antibiotic properties.

N-[4-[3-(Methylsulfamoyl)pyrrolidine-1-carbonyl]phenyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361801-52-5

• Formula:
• C15H19N3O4S

• InChI:
• InChI=1S/C15H19N3O4S/c1-3-14(19)17-12-6-4-11(5-7-12)15(20)18-9-8-13(10-18)23(21,22)16-2/h3-7,13,16H,1,8-10H2,2H3,(H,17,19)

• InChIKey:
• WBOFBGWKBDAPLZ-UHFFFAOYSA-N

• N-[4-[3-(Methylsulfamoyl)pyrrolidine-1-carbonyl]phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C15H19N3O4S and its molecular weight is 337.39. The purity is usually 95%.